2-[(6-Amino-3-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrimidin-5-yl)carbamoyl]-6-(propan-2-yl)phenyl acetate

• CAS No.: 301206-06-4
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol
• IUPAC Name: [2-[(4-amino-1-methyl-2,6-dioxo-3-phenylpyrimidin-5-yl)carbamoyl]-6-propan-2-ylphenyl] acetate
• InChI: InChI=1S/C23H24N4O5/c1-13(2)16-11-8-12-17(19(16)32-14(3)28)21(29)25-18-20(24)27(15-9-6-5-7-10-15)23(31)26(4)22(18)30/h5-13H,24H2,1-4H3,(H,25,29)
• InChI Key: JEWVSOIICLDQJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(=O)NC2=C(N(C(=O)N(C2=O)C)C3=CC=CC=C3)N)OC(=O)C

Description

This compound is a pyrimidine derivative featuring a tetrahydropyrimidinone core substituted with an amino group at position 6, a methyl group at position 3, and a phenyl group at position 1. The carbamoyl (-CONH2) and 6-(propan-2-yl)phenyl acetate substituents at positions 5 and 2, respectively, confer unique physicochemical and biological properties. Its synthesis likely involves alkylation or acylation of a pyrimidine precursor, followed by purification via column chromatography or recrystallization .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The compound belongs to the dihydropyrimidinone (DHPM) family, which is widely studied for diverse bioactivities. Below is a comparative analysis with structurally analogous compounds:

Compound	Key Substituents	Biological Activity	Solubility/Stability	Reference
Target Compound	5-carbamoyl, 2-(6-isopropylphenyl acetate), 1-phenyl, 3-methyl	Not explicitly reported (inferred: potential antimicrobial/kinase inhibition)	Moderate lipophilicity (acetate ester); stability under acidic conditions likely
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate (Compound 1)	Thioether linkage, thietane-3-yloxy group	Antibacterial (tested against S. aureus and E. coli)	Higher polarity (thioether) may reduce membrane permeability
[(6-Amino-3-ethyl-2,4-dioxo-1-propyl-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl]acetic acid	Sulfonyl acetic acid group, 1-propyl, 3-ethyl	Not reported; sulfonyl groups often enhance solubility and enzyme binding	High solubility (sulfonic acid); pH-sensitive
6-Amino-3-(propan-2-yl)-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile	Pyrano-pyrazole fused ring, trimethoxyphenyl, isopropyl	Anticancer (inferred from structural analogs)	Low solubility (nitrile and hydrophobic substituents)
2-Ethyl-(5-cyano-4-oxo-6-phenyl-1,4-dihydropyrimidin-2-ylthio) acetate (5a)	Thioester, cyano group, ethyl chain	Moderate antibacterial activity (Gram-positive bacteria)	Hydrolytically unstable (thioester)

Key Findings:

Substituent Impact on Bioactivity: The carbamoyl group in the target compound may enhance hydrogen bonding with biological targets (e.g., enzymes or bacterial cell walls) compared to thioether or sulfonyl groups in analogs like Compound 1 or .

Synthetic Yield and Purity :

• The target compound’s synthesis likely mirrors methods for 5a–5d (75–85% yields via alkylation in DMF), but its purification may require specialized chromatographic techniques due to steric hindrance from the phenyl and isopropyl groups .

Stability and Solubility :

• Unlike thioesters (e.g., 5a), the acetate ester in the target compound is less prone to hydrolysis, enhancing stability in physiological conditions .
• Compared to sulfonic acid derivatives , the target compound’s solubility in aqueous media is likely lower, necessitating formulation adjustments for drug delivery.

Q & A

Q. What are the established synthetic pathways for this tetrahydropyrimidine derivative, and how can reaction yields be optimized?

The compound can be synthesized via Biginelli-like multicomponent reactions, utilizing aldehydes, urea/thiourea, and β-keto esters. For example, methyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate analogs are prepared using benzaldehyde and optimized via reflux in ethanol with catalytic HCl . Yield optimization often involves adjusting stoichiometry, solvent polarity, and temperature. Pd(II) acetate and NaHCO₃ have been used in coupling reactions for related pyrimidines to achieve ~51% yields under sealed-tube conditions .

Q. Which analytical techniques are critical for structural characterization of this compound?

X-ray crystallography is definitive for confirming regioselectivity and stereochemistry, as demonstrated for dihydropyrimidine derivatives . NMR (¹H/¹³C, COSY, HSQC) resolves tautomeric forms and substituent orientation, particularly for carbamoyl and acetate groups. Mass spectrometry validates molecular weight, while IR identifies carbonyl (C=O) and amino (N-H) functional groups .

Q. How should researchers design initial biological activity assays for this compound?

Prioritize in vitro antimicrobial and cytotoxicity assays using Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and cancer cell lines (e.g., HeLa, MCF-7). Structural analogs with phenyl and carbamoyl groups show moderate antibacterial activity (MIC: 8–32 µg/mL) and cytotoxicity (IC₅₀: 10–50 µM) . Include positive controls (e.g., ampicillin, cisplatin) and dose-response curves to establish baseline efficacy.

Advanced Research Questions

Q. How can regioselectivity challenges in synthesizing the tetrahydropyrimidine core be addressed?

Regioselectivity in pyrimidine ring formation is influenced by electron-withdrawing/donating substituents. For example, 3-methyl and 6-amino groups direct carbamoyl addition to the C5 position. Computational modeling (DFT, molecular electrostatic potential maps) predicts reactive sites, while steric effects from the 1-phenyl group can be mitigated using bulky solvents (e.g., 2-methyltetrahydrofuran) .

Q. What computational strategies are effective for studying this compound’s interaction with biological targets?

Molecular docking (AutoDock Vina, Schrödinger) against enzymes like dihydrofolate reductase (DHFR) or bacterial topoisomerases can predict binding modes. MD simulations (GROMACS) assess stability of ligand-protein complexes over 100-ns trajectories. QSAR models using Hammett constants for substituents (e.g., -OAc, -NH₂) correlate with experimental IC₅₀ values .

Q. How should contradictory data in biological assays be analyzed?

Contradictions (e.g., high in vitro activity but low in vivo efficacy) require revisiting assay conditions. Check solubility (via HPLC-UV) in DMSO/PBS buffers and plasma stability (LC-MS). For example, acetylated phenyl groups may hydrolyze in serum, altering bioavailability . Use orthogonal assays (e.g., SPR for binding affinity) to validate target engagement.

Q. What methodologies optimize the compound’s stability under physiological conditions?

Accelerated stability studies (40°C/75% RH for 1 month) with HPLC monitoring identify degradation products (e.g., hydrolysis of the acetate group). Lyophilization or formulation with cyclodextrins improves aqueous stability. Membrane separation technologies (e.g., ultrafiltration) isolate stable conformers .

Q. How can synthetic byproducts be minimized during large-scale reactions?

Employ flow chemistry with immobilized catalysts (e.g., Pd on alumina) to reduce side reactions. Process analytical technology (PAT) like in-line FTIR monitors intermediate formation. For example, 2,4-dioxo byproducts are suppressed by maintaining pH < 3 during cyclocondensation .

Methodological Considerations

Q. What strategies validate the compound’s mechanism of action in complex biological systems?

Use CRISPR-Cas9 knockout models to confirm target dependency. For instance, DHFR-knockout cell lines can test rescue upon compound treatment. Phosphoproteomics (LC-MS/MS) and transcriptomics (RNA-seq) identify downstream pathways .

Q. Which separation techniques are optimal for purifying this compound from reaction mixtures?

Preparative HPLC with C18 columns (acetonitrile/water + 0.1% TFA) resolves polar impurities. For diastereomers, chiral stationary phases (e.g., amylose tris(3,5-dimethylphenylcarbamate)) achieve >98% enantiomeric excess. Centrifugal partition chromatography (CPC) is scalable for gram-scale purification .